4,5-dibromo-2-fluorobenzene-1-sulfonamide
Overview
Description
4,5-dibromo-2-fluorobenzene-1-sulfonamide is a chemical compound with the molecular formula C6H4Br2FNO2S. It is a sulfonamide derivative of 4,5-dibromo-2-fluorobenzene.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4,5-dibromo-2-fluorobenzene-1-sulfonamide typically involves the bromination of 2-fluorobenzenesulfonamide. The reaction conditions often include the use of bromine or bromine-containing reagents under controlled temperatures to ensure selective bromination at the desired positions on the benzene ring .
Industrial Production Methods
Industrial production methods for this compound are not extensively documented. the process would likely involve large-scale bromination reactions with appropriate safety and environmental controls to handle the bromine reagents and by-products .
Chemical Reactions Analysis
Types of Reactions
4,5-dibromo-2-fluorobenzene-1-sulfonamide can undergo various types of chemical reactions, including:
Substitution Reactions: The bromine atoms can be substituted with other functional groups using nucleophilic substitution reactions.
Oxidation and Reduction Reactions: The sulfonamide group can participate in oxidation and reduction reactions under specific conditions.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include:
Nucleophiles: Such as amines or thiols for substitution reactions.
Oxidizing Agents: Such as hydrogen peroxide or potassium permanganate for oxidation reactions.
Reducing Agents: Such as lithium aluminum hydride for reduction reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield an amine derivative of the original compound .
Scientific Research Applications
4,5-dibromo-2-fluorobenzene-1-sulfonamide has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Potential use in the study of enzyme inhibition due to its sulfonamide group.
Medicine: Investigated for its potential as a pharmaceutical intermediate.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4,5-dibromo-2-fluorobenzene-1-sulfonamide involves its interaction with molecular targets such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity by binding to the active site. This inhibition can affect various biochemical pathways, depending on the specific enzyme targeted .
Comparison with Similar Compounds
Similar Compounds
1,4-Dibromo-2-fluorobenzene: Similar structure but lacks the sulfonamide group.
1,4-Dibromo-2,5-difluorobenzene: Contains an additional fluorine atom compared to 4,5-dibromo-2-fluorobenzene-1-sulfonamide.
Uniqueness
This compound is unique due to the presence of both bromine and sulfonamide groups, which confer distinct chemical reactivity and potential biological activity. This combination of functional groups is not commonly found in other similar compounds, making it a valuable compound for research and industrial applications .
Properties
CAS No. |
1208075-54-0 |
|---|---|
Molecular Formula |
C6H4Br2FNO2S |
Molecular Weight |
333 |
Purity |
95 |
Origin of Product |
United States |
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